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Compound of Interest

3-acetyl-1H-pyrazole-5-carboxylic
Compound Name: o
aci

cat. No.: B3021537

Core Molecular Profile

3-acetyl-1H-pyrazole-5-carboxylic acid is a bifunctional heterocyclic compound featuring a
pyrazole core. The pyrazole ring is a five-membered aromatic heterocycle containing two
adjacent nitrogen atoms, a scaffold that is a well-established pharmacophore present in
numerous approved drugs[1][2][3]. The strategic placement of both an acetyl (a ketone) and a
carboxylic acid group makes this molecule a highly versatile intermediate for further chemical

elaboration[4].

Chemical Structure and Isomerism

The structure of 3-acetyl-1H-pyrazole-5-carboxylic acid incorporates key functional groups
that dictate its reactivity. Due to the nature of the pyrazole ring, it can exist in tautomeric forms.
While often depicted as the 1H-pyrazole, the proton on the nitrogen can migrate. This property
is crucial in its reactivity and biological interactions[3].

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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